![molecular formula C19H26N4O2 B7678280 4-[[4-[2-(3-Methoxyphenoxy)ethyl]piperazin-1-yl]methyl]pyridin-2-amine](/img/structure/B7678280.png)
4-[[4-[2-(3-Methoxyphenoxy)ethyl]piperazin-1-yl]methyl]pyridin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[[4-[2-(3-Methoxyphenoxy)ethyl]piperazin-1-yl]methyl]pyridin-2-amine is a compound that has gained attention in scientific research due to its potential as a therapeutic agent.
Mechanism of Action
The exact mechanism of action of 4-[[4-[2-(3-Methoxyphenoxy)ethyl]piperazin-1-yl]methyl]pyridin-2-amine is not fully understood. However, it is believed to work by modulating the levels of certain neurotransmitters in the brain, such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been found to increase the levels of certain neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and function. It has also been found to decrease the levels of pro-inflammatory cytokines, which are involved in neuroinflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[[4-[2-(3-Methoxyphenoxy)ethyl]piperazin-1-yl]methyl]pyridin-2-amine in lab experiments is its potential as a therapeutic agent. It can be used to study the effects of modulating neurotransmitter levels in the brain and its potential in treating various diseases. However, one limitation is the lack of understanding of its exact mechanism of action, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 4-[[4-[2-(3-Methoxyphenoxy)ethyl]piperazin-1-yl]methyl]pyridin-2-amine. One direction is to further study its potential as a therapeutic agent in various diseases, such as Alzheimer's and Parkinson's. Another direction is to investigate its mechanism of action in more detail to better understand how it modulates neurotransmitter levels in the brain. Additionally, future research could focus on developing more efficient synthesis methods for this compound.
Synthesis Methods
The synthesis of 4-[[4-[2-(3-Methoxyphenoxy)ethyl]piperazin-1-yl]methyl]pyridin-2-amine involves a multi-step process. The first step involves the synthesis of 2-chloro-4-(2-pyridyl)pyridine, which is then reacted with 1-(2-aminoethyl)piperazine to form the intermediate compound. The intermediate compound is then reacted with 3-methoxyphenethylamine to produce the final product.
Scientific Research Applications
4-[[4-[2-(3-Methoxyphenoxy)ethyl]piperazin-1-yl]methyl]pyridin-2-amine has been studied for its potential as a therapeutic agent in various diseases. It has been found to have antipsychotic, antidepressant, and anxiolytic properties. It has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
4-[[4-[2-(3-methoxyphenoxy)ethyl]piperazin-1-yl]methyl]pyridin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4O2/c1-24-17-3-2-4-18(14-17)25-12-11-22-7-9-23(10-8-22)15-16-5-6-21-19(20)13-16/h2-6,13-14H,7-12,15H2,1H3,(H2,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXUGAKPMSKFRRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)OCCN2CCN(CC2)CC3=CC(=NC=C3)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.